Cas no 2386432-28-4 (Benzaldehyde, 2,4-dichloro-3-iodo-)
Benzaldehyde, 2,4-dichloro-3-iodo- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2,4-dichloro-3-iodo-
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- Inchi: 1S/C7H3Cl2IO/c8-5-2-1-4(3-11)6(9)7(5)10/h1-3H
- InChI Key: PPNJFHHEYDKJEH-UHFFFAOYSA-N
- SMILES: C1(=C(I)C(Cl)=C(C=C1)C=O)Cl
Benzaldehyde, 2,4-dichloro-3-iodo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022JAS-1g |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 95% | 1g |
$800.00 | 2025-02-28 | |
| Aaron | AR022JAS-5g |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 5g |
$834.00 | 2023-12-14 | ||
| abcr | AB606895-250mg |
2,4-Dichloro-3-iodobenzaldehyde; . |
2386432-28-4 | 250mg |
€165.90 | 2024-07-19 | ||
| abcr | AB606895-1g |
2,4-Dichloro-3-iodobenzaldehyde; . |
2386432-28-4 | 1g |
€280.50 | 2024-07-19 | ||
| abcr | AB606895-5g |
2,4-Dichloro-3-iodobenzaldehyde; . |
2386432-28-4 | 5g |
€868.50 | 2024-07-19 | ||
| abcr | AB606895-10g |
2,4-Dichloro-3-iodobenzaldehyde; . |
2386432-28-4 | 10g |
€1437.70 | 2024-07-19 | ||
| Aaron | AR022JAS-250mg |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 95% | 250mg |
$500.00 | 2025-02-28 | |
| eNovation Chemicals LLC | Y4053071-100mg |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 95% | 100mg |
$190 | 2025-02-28 | |
| eNovation Chemicals LLC | Y4053071-250mg |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 95% | 250mg |
$200 | 2025-02-28 | |
| eNovation Chemicals LLC | Y4053071-500mg |
2,4-Dichloro-3-iodobenzaldehyde |
2386432-28-4 | 95% | 500mg |
$225 | 2025-02-28 |
Benzaldehyde, 2,4-dichloro-3-iodo- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on Benzaldehyde, 2,4-dichloro-3-iodo-
Recent Advances in the Study of Benzaldehyde, 2,4-dichloro-3-iodo- and Related Compound 2386432-28-4
In recent years, the chemical compound Benzaldehyde, 2,4-dichloro-3-iodo- (CAS: N/A) and its derivative with the identifier 2386432-28-4 have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, particularly as building blocks for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential applications in medicine.
The compound Benzaldehyde, 2,4-dichloro-3-iodo- is a halogenated benzaldehyde derivative, characterized by the presence of chlorine and iodine substituents on the aromatic ring. These modifications enhance its reactivity and make it a valuable intermediate in organic synthesis. Recent studies have explored its use in the preparation of complex molecules, including potential drug candidates. The compound's unique electronic and steric properties, conferred by the halogen atoms, have been leveraged to achieve selective transformations in multi-step synthetic pathways.
Compound 2386432-28-4, a derivative or related structure to Benzaldehyde, 2,4-dichloro-3-iodo-, has been the subject of several recent investigations. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions implicated in cancer. The study demonstrated that 2386432-28-4 could be efficiently functionalized to yield compounds with high binding affinity and selectivity, paving the way for further optimization and preclinical evaluation.
Another significant development involves the application of these compounds in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of analogs derived from Benzaldehyde, 2,4-dichloro-3-iodo-, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest potential avenues for addressing the growing challenge of antimicrobial resistance.
In addition to their therapeutic potential, these compounds have also been investigated for their utility in chemical biology tools. For instance, a recent preprint on bioRxiv described the use of 2386432-28-4 as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe's high sensitivity and selectivity make it a promising tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer. This application underscores the versatility of these compounds beyond traditional drug discovery.
Despite these promising developments, challenges remain in the optimization and scale-up of these compounds for clinical use. Issues such as synthetic accessibility, stability, and pharmacokinetic properties need to be addressed in future studies. Nevertheless, the ongoing research on Benzaldehyde, 2,4-dichloro-3-iodo- and 2386432-28-4 highlights their potential as valuable scaffolds in medicinal chemistry and chemical biology. Continued exploration of their properties and applications is likely to yield further insights and innovations in the coming years.
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